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Compound of Interest

Compound Name: 4-Fluorophenylglyoxal hydrate

Cat. No.: B1301886

Essential Safety and Handling Guide for 4-
Fluorophenylglyoxal Hydrate

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Fluorophenylglyoxal hydrate in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational procedures and to build a
foundation of trust in laboratory safety and chemical handling.

Hazard Identification and Immediate Precautions

4-Fluorophenylglyoxal hydrate is a chemical compound that requires careful handling due to
its potential health effects. The primary hazards associated with this compound are irritation to
the skin, eyes, and respiratory system.[1][2] The signal word for this chemical is "Warning".[1]

[3]

Hazard Statements:

e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][3]
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Immediate precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors,
or spray.[1] It is essential to wash hands and any exposed skin thoroughly after handling.[1]
This chemical should only be used outdoors or in a well-ventilated area.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical for the safe handling of 4-
Fluorophenylglyoxal hydrate. The following table summarizes the recommended PPE for

various laboratory activities.
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Activity

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving and

Safety glasses

Chemical-

resistant gloves

Laboratory coat

Not generally

required if

Storage with side shields o containers are

(e.g., Nitrile)
sealed
Required. Use in

] a certified
Chemical- )
) Fully buttoned chemical fume
) resistant gloves
o Chemical safety o laboratory coat hood.[7] If not
Weighing and (e.g., Nitrile). ) )
. ] goggles or a full o or chemical- possible, a
Aliquoting ) Double-gloving is )
face shield[4][5] protective NIOSH/MSHA
recommended.

6] apron[4] approved
respirator is
necessary.[5]
Required. All

] ] ) Laboratory coat
Solution Chemical splash Chemical- work should be

] ) or chemical- ]
Preparation and goggles or a full resistant gloves ) performed in a
_ . o protective N _
Handling face shield[4][5] (e.g., Nitrile)[4] ) certified chemical
apron
P fume hood.[7]
A NIOSH/MSHA
approved full-
facepiece airline
Chemical splash Heavy-duty Chemical- respirator in
Spill Cleanup goggles and a chemical- protective suit or positive pressure

full face shield[4]

resistant gloves

coveralls

mode may be
necessary
depending on the
spill size.[5]

Waste Disposal

Chemical splash

goggles

Chemical-
resistant gloves

(e.g., Nitrile)

Laboratory coat

Work in a well-
ventilated area or
chemical fume
hood.
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Operational and Disposal Plans

Proper handling, storage, and disposal procedures are essential to prevent accidents and
minimize exposure.

3.1. Receiving and Storage
o Upon receipt, visually inspect the container for any damage or leaks.
o Wear appropriate PPE (safety glasses, gloves, lab coat) during inspection.

» Update the chemical inventory with the date of receipt, quantity, and assigned storage
location.[8]

» Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials.[1][2]

o Keep the container tightly closed when not in use.[1]
3.2. Experimental Protocol: Weighing and Solution Preparation

This protocol outlines a general procedure for safely weighing the solid and preparing a stock
solution.

e Preparation:
o Ensure all necessary PPE is worn as specified in the table above.

o Perform all operations within a certified chemical fume hood to minimize inhalation
exposure.[7]

o Have all necessary equipment (spatula, weigh boat, volumetric flask, solvent, etc.) ready
inside the fume hood.

» Weighing the Solid:

o To minimize the dispersal of the solid powder, handle the container carefully.
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o Slowly open the container.

o Use a clean spatula to transfer the desired amount of 4-Fluorophenylglyoxal hydrate to
a weigh boat on a tared analytical balance.

o Close the primary container securely immediately after transfer.

e Preparing the Solution:

o

Carefully transfer the weighed solid into the volumetric flask.

o Rinse the weigh boat with a small amount of the chosen solvent and add the rinsing to the
flask to ensure a complete transfer.

o Add solvent to the flask, filling it to approximately half of the final volume.

o Gently swirl the flask to dissolve the compound. A vortex mixer or sonicator can be used if
necessary.

o Once the solid is completely dissolved, add the solvent to the final volume mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

o Clearly label the solution with the chemical name, concentration, solvent, and date of
preparation.[9]

3.3. Spill and Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or exposure.
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Situation

Immediate Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[1]
Remove contaminated clothing and wash it
before reuse.[1] If skin irritation persists, seek

medical attention.[1]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, also under the eyelids.
[1] Remove contact lenses if present and easy
to do so. Continue rinsing.[1] Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air.[1] If the person is
not breathing, give artificial respiration.[1] If

symptoms occur, get medical attention.[1]

Ingestion

Clean the mouth with water and drink plenty of
water afterward.[1] Get medical attention if

symptoms occur.[1]

Small Spill

Alert personnel in the immediate area. Wear
appropriate PPE, including respiratory
protection. Use an absorbent material to contain
and clean up the spill. Place the waste in a
sealed, labeled container for hazardous waste

disposal.[4]

Large Spill

Evacuate the area and prevent entry. Contact
your institution's environmental health and
safety (EHS) office or emergency response

team immediately.[10]

3.4. Waste Disposal Plan

All waste materials contaminated with 4-Fluorophenylglyoxal hydrate must be treated as

hazardous chemical waste.
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e Solid Waste:

o Contaminated items such as gloves, weigh boats, and paper towels should be collected in
a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Unused solutions should be collected in a separate, sealed, and labeled hazardous waste
container.

o Do not pour any waste containing this chemical down the drain.[11]
e Disposal:

o All waste must be disposed of through your institution's EHS office or a licensed
hazardous waste disposal company, in accordance with local, state, and federal
regulations.[1][10]

Visual Workflow and Safety Hierarchy

The following diagrams illustrate the safe handling workflow and the hierarchy of controls for
minimizing exposure.
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Caption: Workflow for Safe Handling of 4-Fluorophenylglyoxal Hydrate.
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Hierarchy of Controls for Minimizing Exposure
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Caption: Hierarchy of Controls for Chemical Safety.

Quantitative Data Summary
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The following table provides key quantitative data for 4-Fluorophenylglyoxal hydrate.

Property Value Reference
CAS Number 447-43-8 [3]
Molecular Formula C8H7FO3 [12]
Molecular Weight 170.14 g/mol [12][13]
Physical Form Solid [3]

Melting Point 80-82°C [13]

Purity >95% [12]
Storage Temperature Ambient Storage [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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